Cas no 137655-71-1 (N-{4-[(Propan-2-yl)amino]-1,2,5-oxadiazol-3-yl}formamide)

• Product Name: N-{4-[(Propan-2-yl)amino]-1,2,5-oxadiazol-3-yl}formamide
• CAS No: 137655-71-1
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 2772300
• PubChem ID: 15091259
• Update Time: 2025-04-21

N-{4-[(Propan-2-yl)amino]-1,2,5-oxadiazol-3-yl}formamide Chemical and Physical Properties

Names and Identifiers

• N-(4-(Isopropylamino)-1,2,5-oxadiazol-3-yl)formamide
• N-{4-[(Propan-2-yl)amino]-1,2,5-oxadiazol-3-yl}formamide
• DTXSID60568070
• 137655-71-1

• Inchi： 1S/C6H10N4O2/c1-4(2)8-6-5(7-3-11)9-12-10-6/h3-4H,1-2H3,(H,8,10)(H,7,9,11)
• InChI Key： GLODJDMQDKUJDP-UHFFFAOYSA-N
• SMILES： O1N=C(C(=N1)NC(C)C)NC=O

Computed Properties

• Exact Mass: 170.08037557Da
• Monoisotopic Mass: 170.08037557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 80.1Ų